Cas no 2168784-54-9 (hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane)

• Product Name: hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane
• CAS No: 2168784-54-9
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 6524225
• PubChem ID: 165507249
• Update Time: 2025-07-15

hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane Chemical and Physical Properties

Names and Identifiers

• hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane
• EN300-1278687
• 2168784-54-9
• hexahydro-3H-spiro[cyclopenta[e][1,3]oxazine-2,4'-thiane]

• Inchi： 1S/C11H19NOS/c1-2-9-8-12-11(13-10(9)3-1)4-6-14-7-5-11/h9-10,12H,1-8H2
• InChI Key： JHIKRZHJPWPETQ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC1CCCC1O2

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane

Introduction to Hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane (CAS No. 2168784-54-9)

Hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane, identified by its CAS number 2168784-54-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic oxazine-thiane derivative exhibits a complex molecular architecture, combining a spirocyclic core with functional thiane and oxazine moieties. The compound's intricate framework presents both challenges and opportunities for its application in drug discovery and molecular engineering.

The synthesis of hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane involves multi-step organic transformations, including cyclization and functional group interconversions. The spirocyclic nature of the molecule imparts rigidity to its backbone, which can be exploited to enhance binding affinity and selectivity in biological targets. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various pharmacological contexts.

In the realm of medicinal chemistry, hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane has been investigated for its potential as a scaffold for developing novel therapeutic agents. The oxazine ring serves as a versatile pharmacophore, capable of interacting with biological macromolecules through hydrogen bonding and hydrophobic interactions. Additionally, the thiane moiety introduces lipophilicity, which can influence membrane permeability and metabolic stability. These features make the compound an attractive candidate for further optimization towards therapeutic applications.

Recent studies have highlighted the biological activity of derivatives related to hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane. For instance, modifications to the spirocyclic core have led to compounds with promising antiviral and anti-inflammatory properties. The oxazine-thiane framework has been shown to disrupt viral replication mechanisms and modulate inflammatory pathways by interacting with specific enzymes and receptors. These findings underscore the importance of this scaffold in addressing unmet medical needs.

The structural complexity of hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane also makes it a valuable tool for computational chemistry and molecular modeling studies. Advanced computational techniques have been employed to predict binding modes and affinity profiles of this compound with target proteins. These insights have guided the design of more potent analogs with improved pharmacokinetic properties. The integration of experimental data with computational simulations has accelerated the discovery process for novel drug candidates.

Another area of interest is the exploration of hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane in materials science applications. Its unique structural features make it a candidate for developing advanced polymers and functional materials. The spirocyclic core provides rigidity, while the thiane and oxazine units offer electronic properties that can be tuned for specific applications. Research in this direction has opened up new possibilities for creating high-performance materials with tailored functionalities.

The chemical stability of hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane is another critical aspect that has been thoroughly examined. Studies have demonstrated its resilience under various conditions, making it suitable for long-term storage and transport without significant degradation. This stability is essential for pharmaceutical applications where shelf life and product integrity are paramount. Furthermore, the compound's compatibility with standard analytical techniques has facilitated its characterization using spectroscopic and chromatographic methods.

In conclusion,hexahydro-3H-spirocyclopentae1,3oxazine-2,4'-thiane (CAS No. 2168784-54-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features have been leveraged to develop novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.